![molecular formula C21H26ClN5 B2790964 5-Tert-butyl-3-(4-chlorophenyl)-7-(4-methylpiperazin-1-yl)pyrazolo[1,5-a]pyrimidine CAS No. 896065-50-2](/img/structure/B2790964.png)
5-Tert-butyl-3-(4-chlorophenyl)-7-(4-methylpiperazin-1-yl)pyrazolo[1,5-a]pyrimidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“5-Tert-butyl-3-(4-chlorophenyl)-7-(4-methylpiperazin-1-yl)pyrazolo[1,5-a]pyrimidine” is a chemical compound . Pyrimidine is a six-membered heterocyclic organic colorless compound containing two nitrogen atoms at 1st and 3rd positions . Pyrimidines and their fused analogues form a large group of heterocyclic compounds .
Scientific Research Applications
Antioxidant and Anti-Inflammatory Properties
- Probucol , a well-known antioxidant drug, contains a structural motif similar to our compound. Researchers have explored the potential of this pyrazolo[1,5-a]pyrimidine derivative as an antioxidant and anti-inflammatory agent. Its ability to scavenge free radicals and modulate inflammatory pathways makes it a promising candidate for managing oxidative stress-related diseases .
Cardiovascular Health
- The compound’s antioxidant properties extend to cardiovascular health. It may help prevent atherosclerosis by reducing lipid peroxidation and inhibiting platelet aggregation. Additionally, its impact on cholesterol metabolism warrants further investigation for potential therapeutic applications in cardiovascular diseases .
Cancer Research
- Researchers have studied the compound’s effects on cancer cells. Its unique structure suggests potential interactions with cellular pathways involved in tumor growth and metastasis. Investigating its impact on specific cancer types, such as breast or lung cancer, could yield valuable insights .
Neuroprotection and Neurodegenerative Diseases
- Given its antioxidant properties, the compound may play a role in neuroprotection. Researchers have explored its effects on neuronal cell lines and animal models. Investigating its potential in Alzheimer’s, Parkinson’s, or other neurodegenerative diseases is an exciting avenue for future research .
Photophysical Applications
- The compound’s π-conjugated system and electron-rich structure make it interesting for photophysical studies. Researchers have investigated its fluorescence properties, which could have applications in sensors, imaging, or optoelectronic devices .
Medicinal Chemistry and Drug Design
- The unique scaffold of this compound offers opportunities for medicinal chemistry. Researchers can modify its substituents to create analogs with improved pharmacological properties. By exploring structure-activity relationships, they can design novel drugs targeting specific diseases .
properties
IUPAC Name |
5-tert-butyl-3-(4-chlorophenyl)-7-(4-methylpiperazin-1-yl)pyrazolo[1,5-a]pyrimidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H26ClN5/c1-21(2,3)18-13-19(26-11-9-25(4)10-12-26)27-20(24-18)17(14-23-27)15-5-7-16(22)8-6-15/h5-8,13-14H,9-12H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BYTDZCXXPGAKGP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=NC2=C(C=NN2C(=C1)N3CCN(CC3)C)C4=CC=C(C=C4)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H26ClN5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
383.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Tert-butyl-3-(4-chlorophenyl)-7-(4-methylpiperazin-1-yl)pyrazolo[1,5-a]pyrimidine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.